Cas no 2229076-89-3 (4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol)

4-Amino-4-[3-(methylsulfanyl)phenyl]cyclohexan-1-ol is a cyclohexane derivative featuring both amino and hydroxyl functional groups, along with a methylsulfanylphenyl substituent. This structure imparts unique physicochemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the amino and hydroxyl groups enhances its reactivity, enabling diverse derivatization pathways, while the methylsulfanyl moiety contributes to potential biological activity. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry, particularly in the development of targeted therapeutics. The compound’s stability and solubility profile further support its utility in synthetic workflows.
4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol structure
2229076-89-3 structure
Product Name:4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol
CAS No:2229076-89-3
MF:C13H19NOS
MW:237.361062288284
CID:6403310
PubChem ID:165762954
Update Time:2025-10-30

4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol
    • EN300-1749591
    • 4-amino-4-[3-(methylsulfanyl)phenyl]cyclohexan-1-ol
    • 2229076-89-3
    • Inchi: 1S/C13H19NOS/c1-16-12-4-2-3-10(9-12)13(14)7-5-11(15)6-8-13/h2-4,9,11,15H,5-8,14H2,1H3
    • InChI Key: PXPMPBRPPXXWNC-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)C1(CCC(CC1)O)N

Computed Properties

  • Exact Mass: 237.11873540g/mol
  • Monoisotopic Mass: 237.11873540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.6Ų

4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol Pricemore >>

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Additional information on 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol

Research Brief on 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol (CAS: 2229076-89-3): Recent Advances and Applications

The compound 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol (CAS: 2229076-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol scaffold and methylsulfanylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary data suggest that 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol exhibits selective binding affinity to certain protein targets, which could be leveraged for the treatment of neurological disorders and inflammatory conditions. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding modes and interactions with target proteins.

In addition to its pharmacological potential, recent synthetic methodologies have been developed to optimize the production of 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances yield and purity while reducing the environmental impact of the synthesis process. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

Another noteworthy finding is the compound's pharmacokinetic profile. Animal studies have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. These properties make it a viable candidate for oral administration, a significant advantage in drug development. However, further research is needed to assess its metabolic stability and potential drug-drug interactions.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol's therapeutic applications. For instance, a recent partnership between a leading research university and a biotech firm has initiated a Phase I clinical trial to evaluate its safety and efficacy in human subjects. The trial aims to establish a foundation for future studies targeting specific disease indications.

Despite these promising developments, challenges remain. The precise mechanism of action of 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol is not yet fully understood, and its long-term effects require comprehensive evaluation. Researchers are also exploring structural analogs to enhance its potency and selectivity, which could lead to the development of next-generation therapeutics.

In conclusion, 4-amino-4-3-(methylsulfanyl)phenylcyclohexan-1-ol (CAS: 2229076-89-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising preclinical data, underscore its potential as a therapeutic agent. Continued investigation into its mechanisms, optimization of synthetic routes, and clinical validation will be essential to fully realize its applications in medicine.

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